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Compound of Interest

Compound Name: Cinnamic Acid

CAS No.: 18819-63-1

Cat. No.: B10753923

Get Quote

An In-depth Technical Guide to Allocinnamic Acid: Physical Constants and Spectral Data

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allocinnamic acid, systematically known as (Z)-3-phenylprop-2-enoic acid or cis-cinnamic
acid, is the geometric isomer of the more common trans-cinnamic acid.[1] As an unsaturated

carboxylic acid, it serves as a valuable building block in organic synthesis and is of interest in

various fields, including pharmacology and materials science. This technical guide provides a

comprehensive summary of the core physical constants and spectral data for allocinnamic
acid, intended to support research and development activities.

General and Physical Properties
Allocinnamic acid is a colorless crystalline solid.[2] It is known to exist in at least three

polymorphic forms, which accounts for the variations observed in its physical constants,

particularly the melting point.[2] It is slightly soluble in water but shows good solubility in

organic solvents such as ethanol and ether.[2][3]
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Table 1: General Properties of Allocinnamic Acid
Property Value Reference

IUPAC Name (Z)-3-phenylprop-2-enoic acid

Other Names
cis-cinnamic acid, cis-β-

carboxystyrene

CAS Number 102-94-3

Molecular Formula C₉H₈O₂

Molar Mass 148.16 g/mol

Table 2: Physical Constants of Allocinnamic Acid
Polymorphs

Property
Polymorph
1

Polymorph
2

Polymorph
3

Other
Reported
Values

Reference

Melting Point 42 °C 58 °C 68 °C -

Boiling Point

265 °C

(decomposes

)

265 °C 265 °C 300 °C

Density
1.284 g/cm³

(at 4 °C)
- - 1.49 g/cm³

Solubility in

Water

Slightly

soluble

Hardly

soluble

Hardly

soluble

1g in ~111-

145g H₂O

Solubility

(Other)

Soluble in

alcohol,

ether, ethyl

acetate

Easily soluble

in alcohol,

ether

Easily soluble

in alcohol,

ether

-

Spectral Data
The following tables summarize key spectral data for the characterization of allocinnamic acid.
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Table 3: ¹H NMR Spectral Data for Allocinnamic Acid

Solvent
Frequency
(MHz)

Chemical
Shift δ
(ppm)

Multiplicity /
Coupling
Constant
(J)

Assignment Reference

Water (pH

7.0)
600 7.62, 7.61 m

Aromatic

(ortho-H)

7.46, 7.45,

7.44, 7.43,

7.42, 7.41,

7.38

m

Aromatic

(meta-, para-

H)

6.53, 6.50 d Vinylic-H

Table 4: ¹³C NMR Spectral Data for Allocinnamic Acid
Solvent

Frequency
(MHz)

Chemical Shift
δ (ppm)

Assignment Reference

Water (pH 7.0) 150 143.58 Vinylic-C

132.13, 131.48,

130.47
Aromatic-C

126.48 Vinylic-C

Note: Full assignment of aromatic carbons was not specified in the source.

Table 5: Key Infrared (IR) Absorption Bands for
Allocinnamic Acid Polymorphs
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Polymorph
Wavenumber
(cm⁻¹)

Assignment Reference

68 °C form ~1690 (doublet)
C=O stretching

(carbonyl)

~940 (doublet) O-H out-of-plane bend

58 °C form 1696 (singlet)
C=O stretching

(carbonyl)

1631 (Raman), 1626

(IR)

C=C stretching

(alkene)

904 (singlet) O-H out-of-plane bend

Table 6: UV-Visible and Mass Spectrometry Data
Technique Key Data Reference

UV-Visible Spectroscopy (in

Ethanol)
λ_max_: 262 nm

Mass Spectrometry (GC-MS)
Major m/z peaks: 148 (M⁺),

147 ([M-H]⁺), 103

Experimental Protocols
Detailed experimental procedures for the specific data cited are often proprietary to the

publishing institution. However, the following outlines the standard methodologies employed for

determining the physical and spectral data of a compound like allocinnamic acid.

Melting Point Determination: A small amount of the crystalline sample is placed in a capillary

tube and heated in a calibrated melting point apparatus. The temperature range over which

the substance melts is recorded. For polymorphic substances, this process is repeated for

each crystalline form.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample is dissolved in a deuterated

solvent (e.g., D₂O, DMSO-d₆). The solution is placed in an NMR tube and inserted into the

spectrometer. For ¹H NMR, radiofrequency pulses are used to excite the hydrogen nuclei,
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and the resulting signals are recorded to determine chemical shifts, multiplicities, and

coupling constants. ¹³C NMR is performed similarly but observes the carbon nuclei, often

requiring a longer acquisition time.

Infrared (IR) Spectroscopy: For solid samples, a KBr pellet is commonly prepared by

grinding the sample with potassium bromide and pressing it into a transparent disk.

Alternatively, the sample can be dissolved in a suitable solvent like chloroform. The sample

is then placed in the path of an infrared beam, and the absorption of radiation at different

wavenumbers is measured to identify functional groups.

UV-Visible Spectroscopy: The sample is dissolved in a UV-transparent solvent, such as

ethanol or methanol, to a known concentration. The solution is placed in a quartz cuvette,

and its absorbance is measured across the ultraviolet and visible range (typically 200-800

nm) to identify the wavelength of maximum absorbance (λ_max_).

Mass Spectrometry (MS): The sample is introduced into the mass spectrometer, where it is

ionized. In Gas Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized

and separated on a GC column before entering the MS. The mass-to-charge ratio (m/z) of

the resulting ions and their fragments are measured to determine the molecular weight and

structural features of the compound.

Visualization
The following diagram illustrates a generalized workflow for the characterization of a chemical

compound such as allocinnamic acid.
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Caption: A generalized workflow for the synthesis, purification, and characterization of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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